3-(5-Bromothien-2-yl)-5-methylisoxazole-4-carboxylic acid

• IUPAC Name: 3-(5-bromothiophen-2-yl)-5-methyl-1,2-oxazole-4-carboxylic acid
• InChI: InChI=1S/C9H6BrNO3S/c1-4-7(9(12)13)8(11-14-4)5-2-3-6(10)15-5/h2-3H,1H3,(H,12,13)
• InChI Key: FAEORLGNVFZBAX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=C(S2)Br)C(=O)O
• Molecular Formula: C9H6BrNO3S
• Molecular Weight: 288.12 g/mol
• CAS No.: 951499-33-5

Description

3-(5-Bromothien-2-yl)-5-methylisoxazole-4-carboxylic acid is a useful research compound. Its molecular formula is C9H6BrNO3S and its molecular weight is 288.12 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Derivatives

• A study by Martins et al. (2002) demonstrates the one-pot synthesis of 3-methylisoxazole derivatives from 3-methyl isoxazole-5-carboxylic acid, a process relevant to the synthesis of related compounds like 3-(5-Bromothien-2-yl)-5-methylisoxazole-4-carboxylic acid (Martins et al., 2002).

Chemical Properties and Reactivity

• Hanson and Mohamed (1997) provide insight into the synthesis of excitatory amino acids using intermediates like 3-bromo-5-methylisoxazole-4-carboxylate, demonstrating the chemical reactivity and potential applications of similar compounds (Hanson & Mohamed, 1997).

Pharmacological Applications

• Research by Krogsgaard‐Larsen et al. (1991) explores the use of isoxazole amino acids as excitatory amino acid (EAA) receptor antagonists, highlighting the potential pharmacological applications of structurally related isoxazoles (Krogsgaard‐Larsen et al., 1991).

Biochemical Studies and Analyses

• Boulton and Katritzky (1961) discuss the tautomerism of heteroaromatic compounds, including isoxazoles, which can aid in understanding the biochemical behavior of compounds like this compound (Boulton & Katritzky, 1961).

Chemical Synthesis and Modification

• Zhigulev et al. (1974) investigate the thermal isomerization and mass spectral rearrangement processes in isoxazole-4-carboxylic acids, which can provide insights into the chemical behavior and synthesis possibilities of similar compounds (Zhigulev et al., 1974).

Mechanism of Action

Without specific information on the biological activity of this compound, it’s difficult to predict its mechanism of action. Isoxazole derivatives have been studied for various biological activities, including antimicrobial, anti-inflammatory, and anticancer activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As a general rule, brominated compounds should be handled with care due to the potential for bromine to be a skin and eye irritant.

Future Directions

The future directions for research on this compound would likely depend on its biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied for potential therapeutic applications.